Cas no 2229133-63-3 (O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine
• CAS No: 2229133-63-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5838261
• PubChem ID: 165882399
• Update Time: 2025-06-13

O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine
• O-[2-(6-methoxypyridin-2-yl)propan-2-yl]hydroxylamine
• EN300-1811267
• 2229133-63-3

• Inchi： 1S/C9H14N2O2/c1-9(2,13-10)7-5-4-6-8(11-7)12-3/h4-6H,10H2,1-3H3
• InChI Key： VVNSXJXFRZHQSL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC=C(N=1)OC)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.4Ų

Additional information on O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine

Research Brief on O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine (CAS: 2229133-63-3): Recent Advances and Applications

O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine (CAS: 2229133-63-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

The compound's unique structure, featuring a hydroxylamine moiety linked to a methoxypyridine ring, makes it a valuable building block for the design of targeted molecules. Recent publications have demonstrated its utility in the synthesis of selective kinase inhibitors, where it serves as a key pharmacophore. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine into a series of compounds exhibiting potent inhibitory activity against specific tyrosine kinases implicated in cancer progression.

In addition to its role in kinase inhibitor development, this compound has also been explored as a precursor for the synthesis of hydroxylamine-based prodrugs. A recent study in Bioorganic & Medicinal Chemistry Letters detailed its use in creating prodrugs designed to release nitric oxide (NO) under physiological conditions, offering potential applications in cardiovascular and inflammatory diseases. The researchers noted that the methoxypyridine moiety enhances the stability of the prodrugs, while the hydroxylamine group facilitates controlled NO release.

From a synthetic chemistry perspective, advancements in the preparation of O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine have been reported, with improved yields and purity. A 2022 patent application described an optimized multi-step synthesis route that minimizes side reactions and maximizes scalability, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

The safety profile and pharmacokinetic properties of derivatives containing this structural motif have also been investigated. Preliminary in vitro and in vivo studies suggest that these compounds generally exhibit favorable metabolic stability and low toxicity, though further optimization may be required for specific therapeutic applications. Researchers have emphasized the need for additional structure-activity relationship (SAR) studies to fully exploit the potential of this chemical scaffold.

Looking ahead, the versatility of O-2-(6-methoxypyridin-2-yl)propan-2-ylhydroxylamine positions it as a promising candidate for continued exploration in drug discovery. Its dual functionality as both a synthetic intermediate and a potential pharmacophore makes it particularly valuable for medicinal chemists working on targeted therapies. Future research directions may include its application in PROTAC (proteolysis targeting chimera) design or as a component of covalent inhibitors, expanding its utility in addressing challenging drug targets.